![molecular formula C8H4N2O8 B1619561 3,6-Dinitrophthalic acid CAS No. 2300-16-5](/img/structure/B1619561.png)
3,6-Dinitrophthalic acid
Overview
Description
3,6-Dinitrophthalic acid is a chemical compound with the molecular formula C8H4N2O8 . It has an average mass of 256.126 Da and a monoisotopic mass of 255.996765 Da . It is also known by other names such as 3,6-dinitrobenzene-1,2-dicarboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation: c1cc(c(c(c1N+[O-])C(=O)O)C(=O)O)N+[O-]
. This indicates the presence of nitro groups and carboxylic acid groups in the molecule .
Chemical Reactions Analysis
This compound has been used as a reagent for the micro determination of reducing sugars . A color reaction occurs between this compound and a reducing sugar . The initial wine-red color is produced by 3-hydroxyamino-6-nitro-phthalic acid and the stable orange-red color by 3,3’-azobis(6-nitrophthalic acid) .
Physical And Chemical Properties Analysis
This compound has a density of 1.9±0.1 g/cm³, a boiling point of 495.2±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.3 mmHg at 25°C . It also has a molar refractivity of 53.2±0.3 cm³, a polar surface area of 166 Ų, and a molar volume of 138.2±3.0 cm³ .
Scientific Research Applications
Analysis in Medical Research
3,6-Dinitrophthalic acid has been utilized in the field of medical research, particularly for the analysis of blood and urine sugars. One study demonstrated its use in the sensitive but unstable color reaction with reducing sugars when heated in sodium carbonate solution, making it useful for the approximate estimation of blood sugar and urine sugar levels (Momose, Inaba, Mukai, & Shinkai, 1960). Another study utilized this compound in conjunction with aqueous sodium tungstate and alum for the deproteinization of blood or serum to determine sugar value, offering clinical test applications (Momose, Yano, & Ohashi, 1963).
Chemical Reaction Mechanism Study
The mechanism of the color reaction between this compound and reducing sugars was clarified in a study, identifying the production of a wine-red color by 3-hydroxyamino-6-nitro-phthalic acid and a stable orange-red color by 3,3'-azobis (6-nitrophthalic acid) (Momose & Inaba, 1961).
Spectral Characteristics in Phthalocyanines
This compound has also been involved in the synthesis and study of phthalocyanines. A research documented the synthesis of unsymmetrical phthalocyanines containing fragments of 3,6-didecyloxyphthalonitrile and 2-methyl-5,6-dicyanobenzimidazole, where this compound played a role in the synthesis process (Galanin, Kudrik, & Shaposhnikov, 2008).
Energetic Materials Development
In the field of materials science, this compound has been used to develop energetic materials. A study highlighted the formation of energetic cocrystals based on 3,6-dinitropyrazolo[4,3-c]pyrazole, emphasizing their potential for energetic applications due to their high nitrogen content and good detonation properties (Zhang, Parrish, & Shreeve, 2015).
Water Treatment Applications
Another significant application of this compound is in the field of water treatment. A study focused on the development and characterization of ultrafiltration reactive electrochemical membranes for water treatment, where this compound was likely a part of the membrane synthesis process (Guo, Jing, & Chaplin, 2016).
Safety and Hazards
Properties
IUPAC Name |
3,6-dinitrophthalic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2O8/c11-7(12)5-3(9(15)16)1-2-4(10(17)18)6(5)8(13)14/h1-2H,(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZDSOZBFTCRKNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])C(=O)O)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50177554 | |
Record name | 3,6-Dinitrophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2300-16-5 | |
Record name | 3,6-Dinitrophthalic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2300-16-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6-Dinitrophthalic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002300165 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,6-Dinitrophthalic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,6-dinitrophthalic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.228 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,6-Dinitrophthalic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZW8S2B8R29 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 3,6-dinitrophthalic acid useful for identifying amines?
A1: this compound readily forms salts with both aliphatic and aromatic amines. [] This salt formation allows for the identification of different amines by analyzing the unique properties of the resulting salt, such as melting point and crystal structure.
Q2: Can this compound be used to detect sugars?
A2: Yes, this compound can be utilized for the microdetection of reducing sugars. [] While the exact mechanism is not detailed in the provided abstracts, this likely involves a reaction with the aldehyde or ketone group of the reducing sugar, leading to a detectable change (e.g., color change). This property has been employed in methods for determining urinary sugar content. []
Q3: Are there any applications of this compound in enzyme activity assays?
A3: Research indicates that this compound has been used in assays for serum amylase activity. [] Amylase breaks down starch into reducing sugars, which can then be quantified using the this compound method, providing an indirect measure of amylase activity.
Q4: Are there any known limitations or challenges in using this compound as a reagent?
A4: While not directly addressed in the provided abstracts, one study mentions the degradation of this compound reagent in the presence of alkali. [] This suggests that the reagent's stability under alkaline conditions might be a limitation, requiring careful optimization of reaction conditions. Further research on the reagent's stability and potential interfering factors would be beneficial.
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